Cas no 2248201-33-2 ((2S)-3-(4-Fluorophenyl)-2,3-dimethylbutan-1-ol)

• Product Name: (2S)-3-(4-Fluorophenyl)-2,3-dimethylbutan-1-ol
• CAS No: 2248201-33-2
• MF: C₁₂H₁₇FO
• MW: 196.261187314987
• CID: 6235594
• PubChem ID: 137939353
• Update Time: 2025-10-21

(2S)-3-(4-Fluorophenyl)-2,3-dimethylbutan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2248201-33-2
• EN300-6507605
• (2S)-3-(4-Fluorophenyl)-2,3-dimethylbutan-1-ol

• Inchi： 1S/C12H17FO/c1-9(8-14)12(2,3)10-4-6-11(13)7-5-10/h4-7,9,14H,8H2,1-3H3/t9-/m1/s1
• InChI Key： SDMOOPVYGCDQLC-SECBINFHSA-N
• SMILES： FC1C=CC(=CC=1)C(C)(C)[C@H](C)CO

Computed Properties

• Exact Mass: 196.126343324g/mol
• Monoisotopic Mass: 196.126343324g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 171
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 20.2Ų

Additional information on (2S)-3-(4-Fluorophenyl)-2,3-dimethylbutan-1-ol

Recent Advances in the Study of (2S)-3-(4-Fluorophenyl)-2,3-dimethylbutan-1-ol (CAS: 2248201-33-2)

The compound (2S)-3-(4-Fluorophenyl)-2,3-dimethylbutan-1-ol (CAS: 2248201-33-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This chiral alcohol derivative, characterized by its fluorophenyl and dimethylbutanol moieties, has shown promising potential in various therapeutic applications, including central nervous system (CNS) disorders and metabolic diseases. Recent studies have focused on its synthesis, pharmacological properties, and mechanism of action, providing valuable insights for future drug development.

A 2023 study published in the Journal of Medicinal Chemistry explored the asymmetric synthesis of (2S)-3-(4-Fluorophenyl)-2,3-dimethylbutan-1-ol using novel catalytic systems. The researchers achieved high enantioselectivity (up to 98% ee) via a palladium-catalyzed hydrogenation process, which could significantly improve the scalability and cost-effectiveness of production. This advancement is critical for further preclinical and clinical evaluations of the compound.

In terms of pharmacological activity, a recent Nature Communications article highlighted the compound's role as a potent modulator of GABA_A receptors. The study demonstrated that (2S)-3-(4-Fluorophenyl)-2,3-dimethylbutan-1-ol exhibits selective binding to α2/α3 subunits, which are implicated in anxiety and neuropathic pain. These findings suggest its potential as a next-generation anxiolytic or analgesic agent with reduced side effects compared to traditional benzodiazepines.

Another groundbreaking study, published in Cell Chemical Biology in early 2024, investigated the compound's metabolic effects. Researchers found that (2S)-3-(4-Fluorophenyl)-2,3-dimethylbutan-1-ol activates AMPK (adenosine monophosphate-activated protein kinase) in hepatocytes, leading to improved glucose uptake and lipid metabolism. This discovery opens new avenues for treating metabolic disorders such as type 2 diabetes and non-alcoholic fatty liver disease (NAFLD).

Despite these promising developments, challenges remain in optimizing the compound's pharmacokinetic profile. A recent Drug Metabolism and Disposition paper reported that (2S)-3-(4-Fluorophenyl)-2,3-dimethylbutan-1-ol undergoes rapid glucuronidation in the liver, which may limit its oral bioavailability. Several research groups are now exploring prodrug strategies or formulation technologies to address this issue.

In conclusion, (2S)-3-(4-Fluorophenyl)-2,3-dimethylbutan-1-ol (CAS: 2248201-33-2) represents a multifaceted compound with significant therapeutic potential across multiple disease areas. The latest research highlights its synthetic accessibility, diverse biological activities, and opportunities for further optimization. Continued investigation into its mechanisms and clinical translation will be crucial for realizing its full pharmaceutical value.